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Introduction
Cesium 1-carba-closo-dodecaborate, occasionally referred to by the designation DTTO, cesium

salt, is a boron cluster compound with the chemical formula Cs[CB₁₁H₁₂]. This salt is

characterized by the presence of the highly stable 1-carba-closo-dodecaborate anion,

[CB₁₁H₁₂]⁻. This anion is a three-dimensional aromatic system, contributing to its remarkable

chemical and thermal stability.[1][2] The unique properties of carborane cages, including their

hydrophobicity, low toxicity, and high boron content, have made them attractive moieties in the

field of medicinal chemistry, particularly in the development of new therapeutic agents.[3][4]

This guide provides a comprehensive overview of the chemical properties, synthesis, and

potential biological relevance of cesium 1-carba-closo-dodecaborate.

Chemical Properties
Cesium 1-carba-closo-dodecaborate is a white powder. Its defining feature is the exceptional

stability of the carbadodecaborate anion, which is known to be weakly coordinating, possessing

low nucleophilicity, and exhibiting resistance to both oxidation and hydrolysis.[5]
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Property Value References

CAS Number 12539-26-3 [6]

Molecular Formula CH₁₂B₁₁Cs [6]

Molecular Weight 275.93 g/mol [6]

Appearance White powder [6]

Melting Point

High thermal stability; a phenyl

derivative melts at >360 °C.

The parent compound's

melting point is not explicitly

stated but is expected to be

high.

[7]

Solubility

No specific quantitative data is

available. The related cesium

dodecaborate has low

solubility in water and good

solubility in ethers.

[8]

Crystal Structure Trigonal [9]

Experimental Protocols
Synthesis of Cesium 1-carba-closo-dodecaborate
The synthesis of cesium 1-carba-closo-dodecaborate typically involves a two-step process:

first, the synthesis of the 1-carba-closo-dodecaborate anion, [CB₁₁H₁₂]⁻, followed by its

precipitation as a cesium salt. Several methods for the synthesis of the carborane anion have

been reported, with recent advancements focusing on more scalable and cost-effective routes.

[10][11][12]

A. Synthesis of the 1-carba-closo-dodecaborate Anion ([CB₁₁H₁₂]⁻)

A novel and cost-effective method proceeds from the [B₁₁H₁₄]⁻ anion, which can be

synthesized from common laboratory reagents.[10][11] A recent scalable synthesis reports the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.eforu-chemical.com/boron-b/cesium-carborane-cas-:-12539-26-3.html
https://www.eforu-chemical.com/boron-b/cesium-carborane-cas-:-12539-26-3.html
https://www.eforu-chemical.com/boron-b/cesium-carborane-cas-:-12539-26-3.html
https://www.eforu-chemical.com/boron-b/cesium-carborane-cas-:-12539-26-3.html
https://pubs.acs.org/doi/10.1021/ja982368q
https://en.wikipedia.org/wiki/Caesium_dodecaborate
https://escholarship.org/content/qt720618tg/qt720618tg_noSplash_dcb4ba105c1887b4ac4e6016bd59c16c.pdf
https://acs.figshare.com/collections/Synthesis_of_i_closo_i_-CB_sub_11_sub_H_sub_12_sub_sup_sup_Salts_Using_Common_Laboratory_Reagents/5615650
https://pubmed.ncbi.nlm.nih.gov/34514784/
https://pubs.rsc.org/en/content/articlelanding/2019/dt/c9dt01062a
https://acs.figshare.com/collections/Synthesis_of_i_closo_i_-CB_sub_11_sub_H_sub_12_sub_sup_sup_Salts_Using_Common_Laboratory_Reagents/5615650
https://pubmed.ncbi.nlm.nih.gov/34514784/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reaction of the [B₁₁H₁₄]⁻ anion with difluorocarbene, generated from the Ruppert-Prakash

reagent (CF₃SiMe₃), to form the [CB₁₁H₁₂]⁻ anion in high yield.[12]

Experimental Workflow for [CB₁₁H₁₂]⁻ Synthesis

[B₁₁H₁₄]⁻ anion
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Caption: Synthesis of the [CB₁₁H₁₂]⁻ anion.

B. Precipitation of the Cesium Salt (Cs[CB₁₁H₁₂])

The synthesized [CB₁₁H₁₂]⁻ anion, typically as a more soluble salt (e.g., sodium or lithium), is

then converted to the cesium salt via a salt metathesis reaction. This is achieved by adding a

soluble cesium salt, such as cesium fluoride (CsF) or cesium hydroxide (CsOH), to a solution of

the carbadodecaborate anion.[2][7] The less soluble cesium 1-carba-closo-dodecaborate then

precipitates and can be isolated by filtration.

Experimental Workflow for Cesium Salt Precipitation
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Solution of [CB₁₁H₁₂]⁻ anion

Precipitation
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Caption: Precipitation of Cesium 1-carba-closo-dodecaborate.

Biological Activity and Drug Development Potential
While specific biological data for cesium 1-carba-closo-dodecaborate is limited, the broader

class of carboranes has garnered significant interest in medicinal chemistry.[3][4]

General Applications of Carboranes in Drug Development:

Boron Neutron Capture Therapy (BNCT): Carboranes are rich in boron-10, which has a high

neutron capture cross-section. This property makes them ideal candidates for BNCT, a

targeted radiation therapy for cancer.[3][4]

Pharmacophore Scaffolding: The icosahedral structure of carboranes provides a rigid, three-

dimensional scaffold that can be functionalized to create novel drug candidates. Their

hydrophobic nature can enhance interactions with biological targets.[13]
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Improved Pharmacokinetics: The high stability of the carborane cage can impart metabolic

resistance to drug molecules, potentially improving their in vivo stability and bioavailability.[4]

It is important to note that while carboranes are generally considered to have low toxicity,

cesium salts as a class have been reported to have potential reproductive and acute oral

toxicity.[14] Therefore, any potential therapeutic application of cesium 1-carba-closo-

dodecaborate would require thorough toxicological evaluation.

Currently, there are no specific signaling pathways identified in the literature that are directly

modulated by cesium 1-carba-closo-dodecaborate. Research in this area is still nascent, and

future studies are needed to elucidate any specific biological activities of this compound.

Conclusion
Cesium 1-carba-closo-dodecaborate is a highly stable boron cluster compound with potential,

yet largely unexplored, applications in materials science and medicinal chemistry. Its synthesis

has become more accessible with recent advancements. While the general properties of

carboranes suggest intriguing possibilities for drug development, a significant lack of specific

biological and toxicological data for cesium 1-carba-closo-dodecaborate necessitates further

investigation to validate its potential in therapeutic applications. This guide serves as a

foundational resource for researchers interested in exploring the chemistry and potential

applications of this unique compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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